Cas no 146233-49-0 (Carbamic acid,[6-(aminocarbonyl)imidazo[1,2-b]pyridazin-2-yl]-, methyl ester (9CI))

• Product name: Carbamic acid,[6-(aminocarbonyl)imidazo[1,2-b]pyridazin-2-yl]-, methyl ester (9CI)
• CAS No: 146233-49-0
• MF: C₉H₉N₅O₃
• MW: 235.199460744858
• CID: 101293
• PubChem ID: 10037047

Carbamic acid,[6-(aminocarbonyl)imidazo[1,2-b]pyridazin-2-yl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[6-(aminocarbonyl)imidazo[1,2-b]pyridazin-2-yl]-, methyl ester (9CI)
• midazo[1,2-b]pyridazine, carbamic acid deriv
• carbamic acid, N-[6-(aminocarbonyl)imidazo[1,2-b]pyridazin-2-yl]-, methyl ester
• Methyl (6-carbamoylimidazo[1,2-b]pyridazin-2-yl)carbamate
• methyl N-(6-carbamoylimidazo[1,2-b]pyridazin-2-yl)carbamate
• Midazo[1,2-b]pyridazine,carbamic acid deriv
• 146233-49-0

• Inchi： InChI=1S/C9H9N5O3/c1-17-9(16)12-6-4-14-7(11-6)3-2-5(13-14)8(10)15/h2-4H,1H3,(H2,10,15)(H,12,16)
• InChI Key： VSBZUSCVRZJNDN-UHFFFAOYSA-N
• SMILES： COC(NC1N=C2C=CC(=NN2C=1)C(=O)N)=O

Computed Properties

• Exact Mass: 235.07100
• Monoisotopic Mass: 235.07053917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.651
• Refractive Index: 1.73
• PSA: 111.61000
• LogP: 0.77980